Cas no 131814-01-2 (Benzaldehyde, 4-(dihexadecylamino)-)

Benzaldehyde, 4-(dihexadecylamino)- structure
131814-01-2 structure
Product Name:Benzaldehyde, 4-(dihexadecylamino)-
CAS No:131814-01-2
MF:C39H71NO
MW:569.987152338028
CID:1228827
PubChem ID:71340926
Update Time:2025-04-20

Benzaldehyde, 4-(dihexadecylamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(dihexadecylamino)-
    • 4-(dihexadecylamino)benzaldehyde
    • SCHEMBL9875023
    • DTXSID00767984
    • 4-(N,N-dihexadecyl)-aminobenzaldehyde
    • 131814-01-2
    • Inchi: 1S/C39H71NO/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-35-40(39-33-31-38(37-41)32-34-39)36-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h31-34,37H,3-30,35-36H2,1-2H3
    • InChI Key: LTAAWGZZJHQGPY-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC(=CC=1)N(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 569.55393
  • Monoisotopic Mass: 569.55356589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 32
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 17
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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